Cas no 91423-73-3 ((8R,9S)-8,9,10,11-tetrahydrotetraphene-8,9-diol)

• Product Name: (8R,9S)-8,9,10,11-tetrahydrotetraphene-8,9-diol
• CAS No: 91423-73-3
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 1968783
• PubChem ID: 190150
• Update Time: 2025-04-21

(8R,9S)-8,9,10,11-tetrahydrotetraphene-8,9-diol Chemical and Physical Properties

Names and Identifiers

• (8R,9S)-8,9,10,11-tetrahydrotetraphene-8,9-diol
• Benz(a)anthracene-8,9-diol, 8,9,10,11-tetrahydro-, (8R-cis)-
• 91423-73-3
• DTXSID20238560

• Inchi： 1S/C18H16O2/c19-17-8-7-13-9-15-12(10-16(13)18(17)20)6-5-11-3-1-2-4-14(11)15/h1-6,9-10,17-20H,7-8H2/t17-,18+/m0/s1
• InChI Key： RITWYNZBVCKHPD-ZWKOTPCHSA-N
• SMILES： O[C@H]1CCC2C=C3C4C=CC=CC=4C=CC3=CC=2[C@H]1O

Computed Properties

• Exact Mass: 264.11503
• Monoisotopic Mass: 264.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3.3

Experimental Properties

• Density: 1.331
• Boiling Point: 504.4°C at 760 mmHg
• Flash Point: 245.2°C
• Refractive Index: 1.762